Methyl 4-((2,4-dimethylbenzyl)oxy)-6-methoxyquinoline-2-carboxylate

• IUPAC Name: methyl 4-[(2,4-dimethylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate
• InChI: InChI=1S/C21H21NO4/c1-13-5-6-15(14(2)9-13)12-26-20-11-19(21(23)25-4)22-18-8-7-16(24-3)10-17(18)20/h5-11H,12H2,1-4H3
• InChI Key: WQOYJBNVYBTSDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)COC2=CC(=NC3=C2C=C(C=C3)OC)C(=O)OC)C
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

“Methyl 4-((2,4-dimethylbenzyl)oxy)-6-methoxyquinoline-2-carboxylate” is a complex organic compound. It contains a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also has a benzyl group (a type of alkyl group derived from benzene), two methyl groups, and a methoxy group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the quinoline backbone and the various functional groups. The benzyl group would add aromaticity to the molecule, and the methoxy groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, we can predict that it would likely be a solid at room temperature, given the complexity of its structure. Its solubility would depend on the specific arrangement of its functional groups.

Scientific Research Applications

Antimicrobial Properties

• Quinolones, including 4-hydroxy-2-quinolones, exhibit antimicrobial effects. Researchers have investigated their potential as antibacterial agents, particularly against Gram-negative bacteria. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with known biological activity, such as drugs. Without specific studies on this compound, it’s not possible to provide a mechanism of action.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical synthesis. Future research could explore the synthesis, properties, and potential applications of this compound.